
Technical Comparison: Z-YVAD-FMK vs. Z-VAD-
FMK

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Z-YVAD-FMK

Cat. No.: B1574908

Get Quote

Executive Summary
In the study of cell death, the distinction between apoptosis (non-inflammatory) and pyroptosis

(inflammatory) is critical. Two widely used peptide inhibitors, Z-VAD-FMK and Z-YVAD-FMK,

are often employed to dissect these pathways.

Z-VAD-FMK is a pan-caspase inhibitor.[1][2][3][4][5] It irreversibly binds to the catalytic site of

nearly all caspases (1, 3, 4, 5, 6, 7, 8, 9). It is the "sledgehammer" of apoptosis inhibition but

carries a high risk of inducing necroptosis by blocking Caspase-8.

Z-YVAD-FMK is a Caspase-1 (and Caspase-4/5) selective inhibitor.[6][7] It is designed to

target the inflammasome/pyroptosis pathway. However, its specificity is concentration-

dependent; at high micromolar concentrations (>10 µM), it loses selectivity and cross-reacts

with apoptotic caspases.

Scientist’s Verdict: Use Z-VAD-FMK to block total apoptotic activity or to force cells into

necroptosis (in conjunction with TNF/LPS). Use Z-YVAD-FMK to distinguish inflammasome-

mediated cell death, but validate with a more specific non-peptide inhibitor like VX-765

(Belnacasan) if absolute specificity is required.
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Mechanistic & Structural Comparison
Both inhibitors utilize the fluoromethylketone (FMK) warhead. This group acts as a "suicide

substrate," forming an irreversible thiomethyl ketone covalent bond with the catalytic cysteine

residue in the caspase active site. The difference lies entirely in the peptide recognition

sequence (the "address" delivered to the enzyme).

Chemical Structure Analysis
Feature Z-VAD-FMK Z-YVAD-FMK

Sequence Z-Val-Ala-Asp(OMe)-FMK Z-Tyr-Val-Ala-Asp(OMe)-FMK

Target Pocket P1-P3 (Universal fit) P1-P4 (Specific fit)

P4 Residue
None (or Z-cap acts as small

P4)
Tyrosine (Y)

Mechanism

The small VAD sequence fits

the S1-S3 pockets of almost all

caspases.

The bulky, hydrophobic

Tyrosine at P4 is optimized for

the large S4 hydrophobic

pocket of Caspase-1.

Diagram: Mechanism of Action & Specificity
The following diagram illustrates how the peptide sequence dictates the target specificity within

the caspase active site.

Caspase Active SitesInhibitor Structures

Caspase-3 Active Site
(Small S4 Pocket)

Caspase-1 Active Site
(Large Hydrophobic S4 Pocket)

Z-VAD-FMK
(Small P4 footprint)

High Affinity
(Fits perfectly)

High Affinity
(Fits loosely but binds)

Z-YVAD-FMK
(Bulky Tyrosine at P4)

Low Affinity
(Tyrosine sterically hindered)

High Affinity
(Tyrosine locks into S4)
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Click to download full resolution via product page

Caption: Z-VAD fits both pockets due to its small size. Z-YVAD's bulky Tyrosine (Y) restricts it

primarily to Caspase-1, though high concentrations force binding.

Specificity Profile & Experimental Data
The assumption that Z-YVAD is "perfectly specific" is a common source of experimental error.

Historical kinetic data from Garcia-Calvo et al. (1998) and subsequent studies reveal the reality

of cross-reactivity.

Table 1: Inhibition Constants (Ki) and Cross-
Reactivity[8]

Target Enzyme Z-VAD-FMK (Pan)
Z-YVAD-FMK

(Selective)
Biological

Consequence

Caspase-1
Potent (k_inact/Ki

high)
Potent (Ki < 10 nM)

Blocks IL-1β

maturation

(Pyroptosis).

Caspase-3 Potent (Ki < 10 nM) Weak (Ki > 10 µM)*

Z-VAD blocks

apoptosis; Z-YVAD

spares it at low doses.

Caspase-8 Potent
Moderate (IC50 ~1

µM)

Critical Risk: Z-VAD

induces necroptosis.

Z-YVAD can too at

high doses.

Caspase-4/5 Potent Potent

Both block non-

canonical

inflammasome.

*Note: While Z-YVAD is weak against Caspase-3, using it at 50-100 µM (common in some

papers) will result in partial inhibition of apoptosis, confounding results.

The "Necroptosis Trap"
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One of the most significant artifacts in cell death research is the Z-VAD-induced necroptosis.

Mechanism: Caspase-8 normally cleaves RIPK1 and RIPK3, suppressing the necroptosis

pathway.

The Artifact: When you treat cells (especially macrophages) with Z-VAD-FMK + LPS/TNF,

you block Caspase-8.

Result: RIPK1/3 accumulate, phosphorylate MLKL, and induce necroptosis.

Z-YVAD Advantage: Because Z-YVAD has lower affinity for Caspase-8 (at <10 µM), it is less

likely to trigger this shift, preserving the cell's natural death decision machinery better than Z-

VAD.

Experimental Protocols
Protocol A: Determining Specificity (Titration Matrix)
To validate if your observed effect is truly Caspase-1 mediated.

Materials:

Cells: THP-1 (PMA differentiated) or BMDMs.

Stimulus: LPS (1 µg/mL) + Nigericin (10 µM).

Inhibitors: Z-VAD-FMK, Z-YVAD-FMK, VX-765 (Control).

Workflow:

Seed Cells: 5 x 10^5 cells/well in 12-well plates.

Pre-treatment (Critical): Add inhibitors 1 hour before the inflammasome trigger (Nigericin).

Z-VAD-FMK: 20 µM (Standard block).

Z-YVAD-FMK:Titrate (1, 5, 10, 50 µM).

VX-765:[8][9] 1 µM (Positive control for specificity).
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Induction: Add LPS (4h) followed by Nigericin (30 min).

Readout 1 (Supernatant): Measure IL-1β (ELISA) and LDH release (Pyroptosis).

Readout 2 (Lysate): Western Blot for Cleaved Caspase-3 (Apoptosis marker).

Interpretation:

If Z-YVAD (10 µM) blocks IL-1β but not Cleaved Casp-3 (in an apoptosis control arm),

specificity is maintained.

If Z-YVAD (50 µM) blocks both, you have lost specificity.

Diagram: Biological Decision Tree
Use this logic flow to interpret your inhibitor data.

Cell Death Observed
(LPS/TNF treated)

Treat with Z-VAD-FMK (20µM) Treat with Z-YVAD-FMK (10µM)

Does Cell Death Stop?

Mechanism: Apoptosis
(Caspase-dependent)

Yes

Death Persists or Increases

No

Check for Necroptosis
(Add Necrostatin-1)

Does IL-1β / LDH drop?

Mechanism: Pyroptosis
(Inflammasome)

Yes

Mechanism: Non-Caspase 1
(or poor inhibition)

No
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Caption: Diagnostic workflow for distinguishing cell death modalities using inhibitor response

profiles.

Senior Scientist Recommendations
Avoid Z-YVAD for "Proof" of Caspase-1: Z-YVAD is a legacy reagent. For publication-quality

proof of Caspase-1 dependence, use VX-765 (Belnacasan). It binds the Caspase-1 active

site with significantly higher affinity and selectivity than the YVAD peptide sequence.

Watch the Clock: FMK inhibitors are irreversible but unstable in aqueous media. Do not

leave them in culture for >24 hours without refreshing, as they can degrade and lose

potency, or be depleted by high enzyme loads.

The "20 µM" Rule: For Z-VAD-FMK, 20 µM is the standard saturation dose. For Z-YVAD-
FMK, do not exceed 10-20 µM if you want to claim specificity. At 50-100 µM, you are

effectively using a pan-caspase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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